Cas no 823828-46-2 (4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
• CAS No: 823828-46-2
• MF: C₂₀H₂₁FN₂O₄S
• MW: 404.455147504807
• CID: 5419998
• Update Time: 2025-06-09

4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)sulfonyl-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
• 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine

• Inchi： 1S/C20H21FN2O4S/c1-14-4-6-15(7-5-14)18-23-20(19(27-18)22-12-3-13-26-2)28(24,25)17-10-8-16(21)9-11-17/h4-11,22H,3,12-13H2,1-2H3
• InChI Key： MDIKPTPCJKNGED-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(S(C2=CC=C(F)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine

Recent Advances in the Study of 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine (CAS: 823828-46-2)

The compound 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine (CAS: 823828-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxazole derivative, characterized by its unique sulfonyl and methoxypropyl substituents, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions, particularly its binding affinity for specific biological targets. These efforts have laid the groundwork for further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to inhibit key signaling molecules, such as protein kinases, with high selectivity. These findings suggest potential applications in the treatment of diseases characterized by dysregulated kinase activity, such as certain cancers and autoimmune disorders. However, further in vivo studies are required to validate these observations and assess the compound's therapeutic potential.

One of the most notable aspects of 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine is its favorable pharmacokinetic profile. Preliminary studies indicate good oral bioavailability and metabolic stability, which are critical attributes for drug development. Researchers have also explored its structure-activity relationships (SAR) to identify modifications that could enhance its efficacy and reduce potential side effects. These SAR studies have highlighted the importance of the fluorobenzenesulfonyl and methoxypropyl groups in mediating its biological activity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for scalable synthesis methods must be addressed. Current research is focused on optimizing the compound's properties through medicinal chemistry approaches and evaluating its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(4-fluorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of study in the field of medicinal chemistry. Ongoing research aims to overcome existing challenges and unlock its full therapeutic potential, paving the way for future clinical applications. This brief underscores the importance of continued investigation into this compound and its derivatives, which may yield significant advancements in the treatment of complex diseases.